![molecular formula C21H26N2O3 B2781371 2-(2-ethoxyphenoxy)-N-[4-(1-piperidinyl)phenyl]acetamide CAS No. 634162-14-4](/img/structure/B2781371.png)
2-(2-ethoxyphenoxy)-N-[4-(1-piperidinyl)phenyl]acetamide
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Description
2-(2-ethoxyphenoxy)-N-[4-(1-piperidinyl)phenyl]acetamide is a useful research compound. Its molecular formula is C21H26N2O3 and its molecular weight is 354.45. The purity is usually 95%.
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Scientific Research Applications
Pharmacokinetics and Pharmacodynamics
- Metabolism and Genetic Differences: The metabolism of acetaminophen involves several pathways, including glucuronidation, sulfation, oxidation, hydroxylation, and deacetylation. Genetic differences can influence susceptibility to toxicity and pain alleviation effects due to pharmacogenetic profiles (Li-zi Zhao & G. Pickering, 2011).
- Analgesic Mechanisms: Acetaminophen's analgesic effects are mediated through its metabolite AM404, which acts on TRPV1 and cannabinoid receptors, indicating complex analgesic mechanisms beyond COX inhibition (Nobuko Ohashi & T. Kohno, 2020).
Environmental Impact and Degradation
- Degradation Pathways and Toxicity: Advanced oxidation processes (AOPs) used for acetaminophen degradation in water generate various by-products. The study highlights the biotoxicity of these by-products and suggests enhancing degradation methods to mitigate environmental impact (Mohammad Qutob et al., 2022).
- Adsorptive Elimination from Water: The review discusses the efficiency of different adsorbents in removing acetaminophen from water, emphasizing mechanisms like π-π interactions and hydrogen bonding. ZnAl/biochar showed high adsorption capacity, suggesting a direction for environmental protection efforts (C. Igwegbe et al., 2021).
Chemical Synthesis and Pharmacological Activities
- Nucleophilic Aromatic Substitution: The study on nucleophilic aromatic substitution of the nitro-group in compounds like 1,2,4-trinitrobenzene with piperidine, relevant to the synthesis of nitrogen-containing aromatic compounds, provides insights into chemical reactions that could be applicable to synthesizing derivatives of the compound you're interested in (F. Pietra & D. Vitali, 1972).
- Pharmacological Activities of Derivatives: A review emphasizes the chemical diversity and pharmacological potential of phenoxy acetamide derivatives, suggesting that these compounds, including chalcone, indole, and quinoline derivatives, hold promise for designing new therapeutic agents (Fares Hezam Al-Ostoot et al., 2021).
Properties
IUPAC Name |
2-(2-ethoxyphenoxy)-N-(4-piperidin-1-ylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O3/c1-2-25-19-8-4-5-9-20(19)26-16-21(24)22-17-10-12-18(13-11-17)23-14-6-3-7-15-23/h4-5,8-13H,2-3,6-7,14-16H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKHNXCJPGKBCQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1OCC(=O)NC2=CC=C(C=C2)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.